Cas no 2172221-76-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2172221-76-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440700
• PubChem ID: 165606373
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid
• EN300-1484046
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclohexane-1-carboxylic acid
• 2172221-76-8

• Inchi： 1S/C28H34N2O5/c1-17(2)25(15-26(31)29-19-9-7-8-18(14-19)27(32)33)30-28(34)35-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,17-19,24-25H,7-9,14-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WIKHIMOBQHWVNV-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(C1)NC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid

3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid, with CAS number 2172221-76-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and stability of the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group, when attached to amino acids or peptides, is often used to protect the amine functionality during synthesis. In this compound, the Fmoc group is strategically positioned to influence the molecule's solubility and bioavailability. Researchers have explored its use as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties. For instance, its ability to form stable amide bonds makes it an ideal candidate for constructing peptide-based drugs with improved stability in biological environments.

The cyclohexane ring in the structure contributes significantly to the molecule's rigidity and conformational stability. This feature is particularly advantageous in applications where molecular geometry is critical, such as in the design of chiral catalysts or enantioselective reactions. Recent advancements in asymmetric catalysis have demonstrated that molecules with rigid frameworks like this compound can serve as effective chiral templates for synthesizing enantiomerically enriched products.

In addition to its role in drug development and catalysis, this compound has also found applications in polymer chemistry. The carboxylic acid group can undergo polymerization reactions to form high-performance polymers with tailored mechanical and thermal properties. These polymers have potential uses in advanced materials for aerospace, automotive industries, and biomedical devices.

From an environmental standpoint, researchers have investigated the biodegradability of this compound and its derivatives. Studies suggest that under specific microbial conditions, the Fmoc group can be selectively cleaved, leading to the formation of biocompatible degradation products. This property makes it a promising candidate for sustainable chemical processes that minimize environmental impact.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclohexane-1-carboxylic acid is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure endows it with properties that make it invaluable in drug discovery, catalysis, polymer science, and sustainable chemistry. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.